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Compound of Interest

Compound Name: 2-Ethyl-2-methyl-1,3-dioxolane

Cat. No.: B031296

An In-depth Technical Guide on the Physical Properties of 2-Ethyl-2-methyl-1,3-dioxolane

This technical guide provides a comprehensive overview of the core physical properties of 2-
Ethyl-2-methyl-1,3-dioxolane, CAS number 126-39-6. The information is intended for
researchers, scientists, and professionals in drug development and chemical synthesis. This
document collates key quantitative data, details the experimental protocols for their
determination, and presents a logical workflow for such characterization.

Core Physical and Chemical Properties

2-Ethyl-2-methyl-1,3-dioxolane is a cyclic ketal, appearing as a clear, colorless liquid.[1][2] It
is primarily used as a solvent and as a reagent in selective ketalization reactions during
complex organic syntheses.[1][2] Its molecular formula is CeH1202.[1][3][4][5]

Quantitative Data Summary

The following table summarizes the key physical properties of 2-Ethyl-2-methyl-1,3-
dioxolane, compiled from various sources.
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Property Value Conditions Source(s)
Molecular Weight 116.16 g/mol [11[3114116]

Density 0.929 g/mL at 25 °C [11121131[7]
0.937 g/cm?3 at 20 °C [819]

Boiling Point 116-117 °C at 760 mmHg (lit.) [1112][3]
115.4-116.2 °C at 763 Torr [9]

116.23 °C (est) [8]

Melting Point -81.9 °C [9]

Refractive Index (nD) 1.409 at 20 °C (lit.) [L112]131[71[9]
1.407 to 1.410 at 20 °C [8]

TCC (Tag Closed

Flash Point 55 °F (12.78 °C) cup) (1108191
13°C closed cup [7]

Vapor Pressure 21.858 mmHg at 25 °C (est.) [8]
21.9 mmHg at 25 °C [9]

Water Solubility 3256 mg/L at 25 °C (est.) [8]
Solubility Soluble Chloroform [1]
Slightly Soluble Methanol [1]

logP (o/w) 0.973 (est) [8]

Experimental Protocols for Property Determination

The following sections describe generalized, standard laboratory protocols for determining the

key physical properties listed above.

Boiling Point Determination (Thiele Tube Method)
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The Thiele tube method is a convenient technique for determining the boiling point of a small
liquid sample.[10]

Methodology:

A small quantity (0.5-1 mL) of 2-Ethyl-2-methyl-1,3-dioxolane is placed into a small test
tube or vial.[10]

o Acapillary tube, sealed at one end, is inverted and placed (open end down) into the liquid.
[10]

e The sample tube is attached to a thermometer, ensuring the sample is level with the
thermometer's bulb.[10]

e The entire assembly is secured in a Thiele tube filled with mineral oil, which is designed to
ensure uniform heating.[10]

e The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the
sample.[10]

¢ As the temperature approaches the boiling point, a stream of bubbles will emerge from the
inverted capillary tube. Heating is continued until the bubbling is rapid and continuous.[10]

e The heat source is then removed. The temperature at which the liquid just begins to be
drawn back into the capillary tube upon cooling is recorded as the boiling point.[10]

e The barometric pressure should be recorded alongside the boiling point, as it significantly
influences this value.[10][11]

Density Measurement (Pychometer Method)

A pycnometer, or specific gravity bottle, is a piece of glassware used for highly accurate density
measurements of liquids.[12]

Methodology:

e Aclean, dry pycnometer is weighed accurately on an analytical balance.
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The pycnometer is then filled with the sample liquid (2-Ethyl-2-methyl-1,3-dioxolane). Care
is taken to ensure no air bubbles are trapped. The instrument is typically thermostated to a
specific temperature (e.g., 20°C or 25°C) for high precision.[12]

The filled pycnometer is weighed again to determine the mass of the liquid.

The pycnometer is emptied, cleaned, and filled with a reference substance of known density,
typically distilled water, at the same temperature.

The filled pycnometer is weighed a final time to determine the mass of the water.

The density of the sample is calculated using the formula: Density = (Mass of Sample / Mass
of Water) * Density of Water

Refractive Index Measurement (Abbe Refractometer)

The Abbe refractometer is a common optical instrument for measuring the refractive index of
liquids.[13][14]

Methodology:

The prism surfaces of the Abbe refractometer are cleaned with a soft tissue using a suitable
solvent like ethanol or acetone and allowed to dry.[15]

A few drops of the liquid sample are applied to the lower prism surface.[15]
The prisms are closed and locked, allowing the liquid to spread into a thin, uniform film.[15]

Light is directed through the sample. While looking through the eyepiece, the adjustment
knob is turned until the field of view shows a distinct light and dark boundary.[13][15]

If a colored band appears at the boundary, the dispersion compensator is adjusted until the
boundary becomes a sharp, achromatic line.[15]

The main adjustment knob is used to align this sharp boundary line precisely with the center
of the crosshairs in the eyepiece.[15]
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e The refractive index value is then read directly from the instrument's calibrated scale. The
temperature should be maintained by a constant temperature water bath and recorded with
the reading.[13]

Solubility Determination

Solubility tests provide qualitative information about the polarity and functional groups present
in a compound.[16][17]

Methodology:

« Initial Test: Approximately 0.2 mL of 2-Ethyl-2-methyl-1,3-dioxolane is added to a test tube
containing 3 mL of a solvent (e.g., water).[16] The mixture is shaken vigorously. A substance
is considered soluble if it forms a homogeneous solution with no visible suspended particles
or separate layers.[18]

e Solvent Series: This process is repeated with a series of solvents of varying polarity and
chemical nature to build a solubility profile. A typical series includes:

o

Water (polar, protic)[18]
o 5% aqueous HCI (to test for basic functional groups like amines)[18][19]

o 5% aqueous NaOH (to test for acidic functional groups like phenols or carboxylic acids)
[18][20]

o 5% aqueous NaHCO:s (to distinguish strong acids like carboxylic acids from weak acids)
[18][20]

o Concentrated H2SOa4 (dissolves compounds with oxygen or nitrogen atoms and alkenes)
[18][20]

[¢]

Organic solvents like Chloroform, Methanol, or Hexane.[1]

Characterization Workflow

The following diagram illustrates a logical workflow for the determination of the physical
properties of a liquid chemical compound such as 2-Ethyl-2-methyl-1,3-dioxolane.
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Workflow for Physical Property Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical properties of 2-Ethyl-2-methyl-1,3-dioxolane].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031296#physical-properties-of-2-ethyl-2-methyl-1-3-
dioxolane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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